N-(4-butylphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H25N3OS/c1-3-4-7-18-9-11-19(12-10-18)24-21(26)16-27-22-23-13-14-25(22)20-8-5-6-17(2)15-20/h5-6,8-15H,3-4,7,16H2,1-2H3,(H,24,26)
• InChI Key: YLBWMLXSANERSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

N-(4-butylphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as BPTA, is a thioacetamide derivative that has shown promising results in scientific research. This compound has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Antitumor Activity

A study by Yurttaş, Tay, and Demirayak (2015) involved the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds were evaluated for their potential antitumor activity against approximately 60 human tumor cell lines derived from nine neoplastic diseases. Among the synthesized compounds, several showed considerable anticancer activity against some cancer cell lines, highlighting the relevance of the core structure in antitumor applications (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Activity

Gullapelli, Thupurani, and Brahmeshwari (2014) conducted a systematic investigation on the synthesis, characterization, and biological activities of derivatives based on 2-(4-aminophenyl) benzimidazole. The compounds synthesized in this study exhibited antibacterial activity, demonstrating the potential of these derivatives in addressing bacterial infections (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Anticonvulsant Activity

Aktürk, Kılıç, Erol, and Pabuccuoglu (2002) synthesized omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives and assessed their anticonvulsant activity against seizures induced by maximal electroshock (MES). The study identified compounds with significant activity, offering insights into the development of new anticonvulsant agents (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Antioxidant Applications

Research by Basta, El-Bassoussi, Salem, Nessim, Ahmed, and Attia (2017) focused on the synthesis of some benzimidazole derivatives as antioxidants for base stock. Their study evaluated the inhibition efficiency of these compounds in improving the oxidation stability of local base oil, showcasing the utility of such derivatives in enhancing the lifespan and performance of industrial oils (Basta et al., 2017).